Cas no 2172495-96-2 (2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine)

• Product Name: 2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine
• CAS No: 2172495-96-2
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 6322840
• PubChem ID: 165602911
• Update Time: 2025-10-29

2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine
• EN300-1633978
• 2172495-96-2

• Inchi： 1S/C7H12F3N/c8-5-4-6(11)2-1-3-7(6,9)10/h1-5,11H2
• InChI Key： NMSNYJDADRWDBN-UHFFFAOYSA-N
• SMILES： FC1(CCCC1(CCF)N)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine

2,2-Difluoro-1-(2-fluoroethyl)cyclopentan-1-amine: A Comprehensive Overview

2,2-Difluoro-1-(2-fluoroethyl)cyclopentan-1-amine, identified by the CAS number 2172495-96-2, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopentane ring, which is substituted with two fluorine atoms at the 2-position and an amino group at the 1-position. The amino group is further substituted with a 2-fluoroethyl chain, adding complexity to its molecular structure. This combination of functional groups and substituents makes it a valuable molecule for exploring various chemical reactions and biological activities.

The synthesis of 2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine involves a multi-step process that typically begins with the preparation of the cyclopentane ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate key steps such as cycloadditions or cross-coupling reactions. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

The structural uniqueness of this compound has made it a subject of interest in drug discovery programs. Its fluorinated substituents are known to influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that fluorinated compounds often exhibit improved bioavailability due to enhanced lipophilicity and reduced susceptibility to metabolic degradation. In particular, the presence of multiple fluorine atoms in 2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine may confer similar advantages, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, this compound has shown potential in modulating various receptor systems. For example, preliminary assays indicate that it may act as an agonist or antagonist at certain G-protein coupled receptors (GPCRs), depending on its structural configuration. Researchers at leading pharmaceutical companies have explored its effects on neurotransmitter systems, suggesting possible applications in treating central nervous system disorders such as anxiety or depression. However, further preclinical studies are required to validate these findings and establish its therapeutic potential.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the amino group plays a critical role in stabilizing certain transition states during chemical reactions, while the fluorine atoms contribute to steric and electronic effects that influence binding affinities. Such detailed analyses are essential for designing derivatives with enhanced biological activity or improved pharmacokinetic profiles.

From an industrial perspective, the production of 2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine requires careful consideration of raw material availability and cost-effectiveness. Fluorinated intermediates are often sourced from specialized chemical suppliers due to their limited commercial availability. However, recent innovations in fluorination techniques have made it possible to synthesize these intermediates more efficiently. For example, electrochemical fluorination methods have emerged as environmentally friendly alternatives to traditional routes, offering higher yields and reduced hazardous waste generation.

In conclusion, 2,2-difluoro-1-(2-fluoroethyl)cyclopentan-1-amine represents a fascinating molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups provide ample opportunities for exploring novel chemical transformations and biological interactions. As research continues to unfold, this compound is poised to contribute significantly to the development of new therapeutic agents and advanced materials.